Cas no 1174868-30-4 (5-[(piperazin-1-yl)methyl]thiophene-2-carboxylic acid)
5-[(Piperazin-1-yl)methyl]thiophene-2-carboxylic acid is a versatile heterocyclic compound featuring a thiophene core functionalized with a piperazinylmethyl group and a carboxylic acid moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The piperazine ring enhances solubility and bioavailability, while the carboxylic acid group allows for further derivatization via esterification or amidation. Its balanced lipophilicity and polarity contribute to favorable pharmacokinetic properties in drug design. The compound is particularly useful in the development of bioactive molecules targeting CNS disorders, antimicrobial agents, and kinase inhibitors. High purity grades are available for research applications, ensuring reproducibility in synthetic workflows.
1174868-30-4 structure
Product Name:5-[(piperazin-1-yl)methyl]thiophene-2-carboxylic acid
CAS No:1174868-30-4
MF:C10H14N2O2S
MW:226.295361042023
MDL:MFCD12548032
CID:3159816
PubChem ID:45923680
Update Time:2025-05-27
5-[(piperazin-1-yl)methyl]thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(piperazin-1-ylmethyl)thiophene-2-carboxylic acid
- 5-[(piperazin-1-yl)methyl]thiophene-2-carboxylic acid
- ZWB86830
- 1174868-30-4
- 5-(PIPERAZINOMETHYL)-2-THIOPHENECARBOXYLIC ACID
- EN300-92416
- STL414700
- AKOS005168944
- CS-0441551
- 5-(piperazin-1-ylmethyl)thiophene-2-carboxylicacid
- SCHEMBL16761205
-
- MDL: MFCD12548032
- Inchi: 1S/C10H14N2O2S/c13-10(14)9-2-1-8(15-9)7-12-5-3-11-4-6-12/h1-2,11H,3-7H2,(H,13,14)
- InChI Key: YESZFUIPTKBKKQ-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC=C1CN1CCNCC1
Computed Properties
- Exact Mass: 226.07759887Da
- Monoisotopic Mass: 226.07759887Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 80.8Ų
5-[(piperazin-1-yl)methyl]thiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM487444-1g |
5-(Piperazin-1-ylmethyl)thiophene-2-carboxylic acid |
1174868-30-4 | 97% | 1g |
$262 | 2023-01-19 | |
| Chemenu | CM487444-5g |
5-(Piperazin-1-ylmethyl)thiophene-2-carboxylic acid |
1174868-30-4 | 97% | 5g |
$779 | 2023-01-19 | |
| Enamine | EN300-92416-0.05g |
5-[(piperazin-1-yl)methyl]thiophene-2-carboxylic acid |
1174868-30-4 | 95% | 0.05g |
$91.0 | 2023-09-01 | |
| Enamine | EN300-92416-0.1g |
5-[(piperazin-1-yl)methyl]thiophene-2-carboxylic acid |
1174868-30-4 | 95% | 0.1g |
$136.0 | 2023-09-01 | |
| Enamine | EN300-92416-0.25g |
5-[(piperazin-1-yl)methyl]thiophene-2-carboxylic acid |
1174868-30-4 | 95% | 0.25g |
$194.0 | 2023-09-01 | |
| Enamine | EN300-92416-0.5g |
5-[(piperazin-1-yl)methyl]thiophene-2-carboxylic acid |
1174868-30-4 | 95% | 0.5g |
$363.0 | 2023-09-01 | |
| Enamine | EN300-92416-1.0g |
5-[(piperazin-1-yl)methyl]thiophene-2-carboxylic acid |
1174868-30-4 | 95% | 1.0g |
$485.0 | 2023-02-11 | |
| Enamine | EN300-92416-2.5g |
5-[(piperazin-1-yl)methyl]thiophene-2-carboxylic acid |
1174868-30-4 | 95% | 2.5g |
$949.0 | 2023-09-01 | |
| Enamine | EN300-92416-5.0g |
5-[(piperazin-1-yl)methyl]thiophene-2-carboxylic acid |
1174868-30-4 | 95% | 5.0g |
$1406.0 | 2023-02-11 | |
| Enamine | EN300-92416-10.0g |
5-[(piperazin-1-yl)methyl]thiophene-2-carboxylic acid |
1174868-30-4 | 95% | 10.0g |
$2085.0 | 2023-02-11 |
5-[(piperazin-1-yl)methyl]thiophene-2-carboxylic acid Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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